Cas no 20759-59-5 (2H-1-Benzopyran-3-acetic acid, 6,7-dihydroxy-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-acetic acid, 6,7-dihydroxy-2-oxo-
• CAS No: 20759-59-5
• MF: C₁₁H₈O₆
• MW: 236.177623748779
• CID: 1395763
• Update Time: 2024-08-15

2H-1-Benzopyran-3-acetic acid, 6,7-dihydroxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-acetic acid, 6,7-dihydroxy-2-oxo-

• Inchi： 1S/C11H8O6/c12-7-2-5-1-6(3-10(14)15)11(16)17-9(5)4-8(7)13/h1-2,4,12-13H,3H2,(H,14,15)
• InChI Key： BGFWNEQCWRXRFO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(O)C=C2C=C1CC(O)=O

Computed Properties

• Exact Mass: 236.03204

Experimental Properties

• Density: 1.638±0.06 g/cm3(Predicted)
• Boiling Point: 602.7±55.0 °C(Predicted)
• PSA: 104.06
• pka: 3.77±0.10(Predicted)